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Compound of Interest

Compound Name: Pregnanolone

Cat. No.: B1679072 Get Quote

Introduction

Pregnanolone, more commonly known as allopregnanolone (Allo), is an endogenous

neurosteroid and a metabolite of progesterone.[1][2] It is a potent positive allosteric modulator

of the γ-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter

receptor in the central nervous system.[3][4] By enhancing GABAergic inhibition,

allopregnanolone exhibits anxiolytic, sedative, and anticonvulsant effects.[5] Its role in

neurogenesis and its neuroprotective properties have made it a significant compound of

interest in research for various neurological and psychiatric disorders, including Alzheimer's

disease, depression, and epilepsy.[1][6]

Due to its hydrophobic nature, allopregnanolone has very low solubility in aqueous solutions,

making the preparation of stock and working solutions for in vitro cell culture experiments a

critical step.[7] This document provides detailed protocols for the solubilization, storage, and

preparation of allopregnanolone solutions to ensure reproducible and accurate experimental

results.

Data Presentation: Quantitative Summary
The following tables provide essential quantitative data for the preparation and use of

allopregnanolone solutions in cell culture experiments.
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Table 1: Allopregnanolone Solubility and Storage Recommendations

Parameter
Recommended
Solvent

Maximum
Solubility

Storage
(Powder)

Storage (Stock
Solution)

Allopregnanolon

e

Dimethyl

Sulfoxide

(DMSO)

~100 mM (31.85

mg/mL)[7]
-20°C

-80°C (≤ 6

months) or -20°C

(≤ 1 month)[7][8]

Ethanol (100%)
~100 mM (31.85

mg/mL)[9]
-20°C

-20°C (stability

should be

confirmed)[7]

Table 2: Example Dilution Scheme for Cell Culture Application

This table illustrates how to prepare a final working concentration of 100 nM Allopregnanolone
from a 10 mM stock solution, ensuring the final DMSO concentration remains at a non-toxic

level (0.1%).

Step
Descripti
on

Stock
Concentr
ation

Final
Concentr
ation

Volume of
Stock

Diluent &
Volume

Final
DMSO %

1

Prepare

High-

Concentrati

on Stock

N/A

(Powder)
10 mM N/A

DMSO to

final

volume

100%

2

Prepare

Intermediat

e Dilution

10 mM 100 µM 10 µL

Sterile

Culture

Medium

(990 µL)

1%

3

Prepare

Final

Working

Solution

100 µM 100 nM 10 µL

Sterile

Culture

Medium

(9.99 mL)

0.001%
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Allopregnanolone Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution. All steps

should be performed in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.

Materials:

Allopregnanolone powder (MW: 318.49 g/mol )

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Procedure:

Calculation: Determine the mass of allopregnanolone powder required. To prepare 1 mL of

a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 318.49 g/mol × 1000 mg/g = 3.185 mg

Weighing: Carefully weigh out 3.185 mg of allopregnanolone powder and transfer it to a

sterile vial.

Solubilization: Add 1 mL of sterile DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

A clear solution with no visible particulates should be obtained.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1679072?utm_src=pdf-body
https://www.benchchem.com/product/b1679072?utm_src=pdf-body
https://www.benchchem.com/product/b1679072?utm_src=pdf-body
https://www.benchchem.com/product/b1679072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots (e.g., 20

µL) in sterile microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles

which can degrade the compound.[7][8]

Label and Store: Clearly label each aliquot with the compound name, concentration (10 mM),

date, and store immediately at -80°C for long-term storage (up to 6 months) or -20°C for

shorter-term storage (up to 1 month).[8]

Protocol 2: Preparation of Allopregnanolone Working Solutions for Cell Treatment

This protocol details the dilution of the high-concentration stock into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM Allopregnanolone stock solution in DMSO (from Protocol 1)

Sterile, pre-warmed cell culture medium

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thaw Stock: Remove one aliquot of the 10 mM stock solution from the freezer and thaw it at

room temperature.

Serial Dilution: It is recommended to perform a serial dilution to prevent precipitation of the

compound.[8] To achieve a final concentration of 100 nM in 10 mL of medium:

Step A (Intermediate Dilution): Prepare a 1000X intermediate solution (100 µM). Add 1 µL

of the 10 mM stock solution to 99 µL of sterile culture medium. Mix gently by pipetting.

Step B (Final Dilution): Add 10 µL of the 100 µM intermediate solution to 9.99 mL of pre-

warmed culture medium. This results in a final allopregnanolone concentration of 100 nM.

Vehicle Control Preparation: It is essential to prepare a vehicle control containing the same

final concentration of DMSO as the treatment group.[7] In this example, add 10 µL of a 1%
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DMSO solution (prepared by diluting pure DMSO 1:100 in medium) to 9.99 mL of culture

medium.

Immediate Use: Mix the final working solution and the vehicle control gently by inverting the

tubes. Add the solutions to your cell cultures immediately. Do not store aqueous working

solutions.
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Experimental Workflow
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Stock Solution Preparation (Sterile)

Working Solution Preparation (Sterile)
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Workflow for preparing allopregnanolone solutions.
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Allopregnanolone as a positive modulator of the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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